Cas no 2171719-10-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid
• CAS No: 2171719-10-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6339673
• PubChem ID: 165580173
• Update Time: 2025-06-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxy-4-methylpentanoic acid
• EN300-1526395
• 2171719-10-9

• Inchi： 1S/C25H30N2O6/c1-25(2,32-3)14-21(23(29)30)27-22(28)12-13-26-24(31)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： CWBGGEFKYWVTBD-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C(=O)O)NC(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Applications

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid is a complex organic compound characterized by its multi-functionalized backbone, which combines aromatic, aliphatic, and heteroatomic moieties. This molecule represents a unique class of synthetic intermediates with potential applications in pharmaceutical chemistry and bioorganic research. The structural elements of this compound, including the fluoren-9-yl group, methoxycarbonyl functionality, and methoxy/methyl substituents, collectively contribute to its distinct physicochemical properties and biological relevance.

The fluoren-9-yl ring system, derived from the fluorene scaffold, is a well-established structural motif in medicinal chemistry. Its aromaticity and conjugated π-electron system enable favorable interactions with biological targets such as proteins and nucleic acids. The methoxycarbonyl group, which serves as a protecting group in synthetic chemistry, also introduces steric and electronic effects that modulate the molecule's reactivity. The presence of methoxy and methyl substituents further enhances the compound's solubility and metabolic stability, making it a promising candidate for drug development.

Recent advances in synthetic methodologies have enabled the efficient synthesis of this compound through multistep organic transformations. One notable approach involves the coupling of fluoren-9-yl-based building blocks with propanamido derivatives, facilitated by transition-metal-catalyzed cross-coupling reactions. These synthetic strategies, which have been extensively explored in recent years, demonstrate the feasibility of constructing complex molecules with high stereochemical control and functional group compatibility. The synthesis of such compounds is critical for the development of novel therapeutics targeting diseases with unmet medical needs.

Studies on the biological activity of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid have revealed its potential as a pharmacophore for modulating enzyme activity. For instance, the methoxy groups on the pentanoic acid backbone may interact with hydrophobic pockets in target enzymes, while the methoxycarbonyl functionality could act as a hydrogen bond donor or acceptor. These interactions are critical for the molecule's ability to inhibit or activate specific biochemical pathways, a concept that has been validated in recent in vitro studies.

One of the most promising applications of this compound lies in its potential as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs). PPIs are increasingly recognized as therapeutic targets due to their role in various diseases, including cancer and neurodegenerative disorders. The fluoren-9-yl ring system, with its rigid planar structure, provides an ideal platform for mimicking the binding interfaces of PPIs. The propanamido group, meanwhile, may function as a linker to enhance the molecule's affinity for target proteins, a strategy that has been successfully applied in the development of PPI inhibitors.

Recent computational studies have further elucidated the molecular mechanisms underlying the compound's biological activity. Molecular docking simulations have shown that the methoxy and methyl substituents on the pentanoic acid chain can occupy key binding sites on target proteins, while the fluoren-9-yl group may induce conformational changes in the target's active site. These findings align with experimental data from enzyme inhibition assays, which demonstrated the compound's ability to modulate enzyme kinetics in a dose-dependent manner.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid has also been optimized for scalability and cost-effectiveness. Green chemistry principles have been incorporated into the synthetic route, reducing the use of hazardous reagents and minimizing by-product formation. This approach is particularly relevant in the context of pharmaceutical development, where sustainable synthesis methods are increasingly demanded to meet regulatory and environmental standards.

Despite its promising properties, the compound faces challenges related to its metabolic stability and bioavailability. The methoxy groups, while beneficial for solubility, may also be targets for oxidative metabolism in vivo. To address this, researchers have explored the use of methoxycarbonyl derivatives as prodrugs, which can be activated in situ to release the active molecule. This strategy has been validated in preclinical models, demonstrating the compound's potential for therapeutic application.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxy-4-methylpentanoic acid represents a versatile synthetic scaffold with broad implications in drug discovery. Its unique structural features, combined with recent advances in synthetic and computational methodologies, position it as a valuable tool for developing novel therapeutics. Ongoing research into its biological mechanisms and metabolic behavior will further enhance its potential for clinical translation.